Cas no 2306253-79-0 ((1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one)

• Product Name: (1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one
• CAS No: 2306253-79-0
• MF: C₆H₇F₂NO₂
• MW: 163.122088670731
• CID: 5303784
• Update Time: 2026-03-10

(1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro-4-(hydroxymethyl)-, (1S,4S,5R)-
• (1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one

• Inchi： 1S/C6H7F2NO2/c7-6(8)3-2(1-10)9-5(11)4(3)6/h2-4,10H,1H2,(H,9,11)/t2-,3+,4+/m1/s1
• InChI Key： NUWAGSMHXOKRDU-UZBSEBFBSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C1(F)F)[C@@H](CO)NC2=O

Additional information on (1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one

Compound Introduction: (1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one (CAS No: 2306253-79-0)

Chemical entities with unique structural and functional properties continue to captivate the interest of researchers in the pharmaceutical and biochemical sectors. Among these, (1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one (CAS No: 2306253-79-0) stands out due to its intricate bicyclic framework and the presence of fluorine and azabicyclo moieties. This compound has garnered significant attention in recent years, particularly for its potential applications in drug discovery and molecular design.

The structural motif of (1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one is characterized by a three-membered azabicyclo ring fused to a six-membered cyclohexanone backbone. The stereochemistry at the (1S,4S,5R) positions plays a crucial role in determining its biological activity and interactions with biological targets. The presence of two fluorine atoms at the 6,6-difluoro positions introduces electronic and steric effects that can modulate the compound's reactivity and binding affinity.

In recent years, there has been a growing interest in the development of fluorinated heterocycles as pharmacophores due to their enhanced metabolic stability and improved binding properties compared to their non-fluorinated counterparts. The azabicyclo[3.1.0]hexan-2-one scaffold is particularly noteworthy as it mimics natural product structures found in various bioactive compounds. This scaffold has been explored in the design of novel therapeutic agents targeting a wide range of diseases.

One of the most compelling aspects of (1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one is its potential as a building block for more complex molecules. The hydroxymethyl group at the 4-position provides a versatile handle for further functionalization through reactions such as esterification, etherification, or oxidation. This flexibility allows chemists to tailor the compound's properties for specific applications in drug development.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy of pharmaceutical compounds. The precise configuration at the (1S,4S,5R) centers ensures that (1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one interacts selectively with biological targets. This selectivity is critical for minimizing side effects and improving therapeutic outcomes.

The incorporation of fluorine atoms into organic molecules is well-known for its ability to enhance binding affinity and metabolic stability. In the case of (1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one, the two fluorine atoms at the 6-position contribute to its overall stability and reactivity profile. These fluorine atoms can also participate in non-covalent interactions with biological targets, further enhancing binding affinity.

The field of medicinal chemistry has seen significant advancements in the development of novel scaffolds for drug discovery. The azabicyclo[3.1.0]hexan-2-one motif has emerged as a promising scaffold due to its structural complexity and biological relevance. Researchers have leveraged this scaffold to develop compounds with diverse pharmacological activities.

One area where this compound shows particular promise is in the development of enzyme inhibitors. The unique structural features of (1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one make it an attractive candidate for targeting enzymes involved in various disease pathways. By modulating enzyme activity, these compounds can potentially lead to new therapeutic strategies.

The synthesis of complex molecules like (1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one requires sophisticated synthetic methodologies that often involve multiple steps and precise control over reaction conditions. Advances in synthetic chemistry have made it possible to construct such intricate structures with increasing efficiency and yield.

The potential applications of this compound extend beyond drug discovery into materials science and catalysis. The unique structural features and reactivity profile make it a valuable tool for developing novel materials with tailored properties.

In conclusion,(1S,4S,5R)-6,6-difluoro-4-(hydroxymethyl)-3-azabicyclo[3.1.0]hexan-2-one (CAS No: 2306253-79-0) represents a fascinating chemical entity with significant potential in various fields of research and application, particularly in pharmaceuticals, where its structural complexity, stereochemistry, and functional groups contribute to its versatility as a building block for more complex molecules.